Cas no 20702-80-1 (3-[(S)-butylsulfinyl]-L-alanine)

3-[(S)-butylsulfinyl]-L-alanine structure
20702-80-1 structure
Product Name:3-[(S)-butylsulfinyl]-L-alanine
CAS No:20702-80-1
MF:C7H15NO3S
MW:193.263900995255
CID:1395689
PubChem ID:9574102
Update Time:2025-04-20

3-[(S)-butylsulfinyl]-L-alanine Chemical and Physical Properties

Names and Identifiers

    • 3-[(S)-butylsulfinyl]-L-alanine
    • LogP
    • DTXSID00430520
    • 3-[(S)-Butane-1-sulfinyl]-L-alanine
    • 20702-80-1
    • DB-314956
    • Inchi: 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12-/m0/s1
    • InChI Key: CBFHOPPJBYHALQ-QTTZVWFDSA-N
    • SMILES: [S@@](C[C@@H](C(=O)O)N)(CCCC)=O

Computed Properties

  • Exact Mass: 193.07735
  • Monoisotopic Mass: 193.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • PSA: 80.39
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